Cas no 56772-05-5 ((2-Ethynylbenzoyl) 2-ethynylbenzoate)

• Product Name: (2-Ethynylbenzoyl) 2-ethynylbenzoate
• CAS No: 56772-05-5
• MF: C₁₈H₁₀O₃
• MW: 274.270205020905
• CID: 2673283
• Update Time: 2023-08-06

(2-Ethynylbenzoyl) 2-ethynylbenzoate Chemical and Physical Properties

Names and Identifiers

• Bis(2-ethynylbenzoic)anhydride
• (2-Ethynylbenzoyl) 2-ethynylbenzoate

• Inchi： 1S/C18H10O3/c1-3-13-9-5-7-11-15(13)17(19)21-18(20)16-12-8-6-10-14(16)4-2/h1-2,5-12H
• InChI Key： RABWVMFMAFYPCT-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=CC=1C#C)=O)C(C1C=CC=CC=1C#C)=O

Computed Properties

• Exact Mass: 274.063
• Monoisotopic Mass: 274.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.4